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Compound of Interest

Diethyl naphthalene-2,6-
Compound Name:
dicarboxylate

Cat. No. B096965

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the available health and safety
information for diethyl naphthalene-2,6-dicarboxylate. Due to a scarcity of publicly available
safety data for the diethyl ester, this document also presents detailed information for the closely
related analogue, dimethyl 2,6-naphthalenedicarboxylate (CAS 840-65-3), to provide a
foundational understanding of the toxicological and safety considerations for this class of
compounds. It is crucial to note that while structurally similar, the toxicological profiles of the
diethyl and dimethyl esters may differ.

Physicochemical Properties

A summary of the known physical and chemical properties of dimethyl 2,6-
naphthalenedicarboxylate is provided below. This data is essential for understanding the
substance's behavior under various experimental and storage conditions.
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Property Value Reference
Molecular Formula C14H1204 [11[2][3][41[5]
Molecular Weight 244.24 g/mol [11[2][3]
Appearance Light yellow crystalline solid [2][3]
Melting Point 187 -193 °C [2][3]

Boiling Point > 300 °C (estimate) [2][6]

Water Solubility Insoluble [3]

Vapor Pressure 3.3x10-4 Paat 25 °C [6]

Log Pow (Partition Coefficient) 3.5

[6]

Toxicological Data

Toxicological data for dimethyl 2,6-naphthalenedicarboxylate suggests a low acute toxicity

profile. The following table summarizes the available data.
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Test Species Route Result Reference
Acute Oral

o Rat Oral > 2,000 mg/kg [6]
Toxicity (LD50)
Daphnid

) ) 0.02 mg/L (24-
Reproduction Daphnia magna - hour) [6]
our

(EC50)
Algae Toxicity Selenastrum > 0.1 mg/L (72- ]
(EC50) capricornutum hour)
Fish Toxicity Medaka (Oryzias > 0.1 mg/L (96- 6]
(LC50) latipes) hour)

Repeated Dose

and

Reproductive/De  Rat Oral 1000 mg/kg/day [6]
velopmental

Toxicity (NOAEL)

Genotoxicity: Dimethyl 2,6-naphthalenedicarboxylate was found to be not genotoxic in bacterial
mutation and in vitro chromosomal aberration tests.[6]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[2]

Hazard Identification and Handling

While comprehensive GHS classification for diethyl naphthalene-2,6-dicarboxylate is not
readily available, the data for the dimethyl analogue indicates minimal immediate hazards.
However, standard laboratory precautions should always be observed.

GHS Classification (Dimethyl 2,6-naphthalenedicarboxylate):
o Aquatic Hazard: May cause long-lasting harmful effects to aquatic life (H413).[2]

Recommended Personal Protective Equipment (PPE):
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o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.

» Respiratory Protection: Not required under normal use with adequate ventilation. A dust
mask (type N95 or P1) may be used if dust is generated.[2]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][7][8]

Spill and Disposal: In case of a spill, sweep up the material and place it in a suitable container
for disposal.[7] Avoid generating dust.[7] Dispose of contents and container in accordance with
local, regional, and national regulations.[2]

Experimental Protocols
The toxicological data presented in this guide is based on standardized OECD test guidelines.
» Ready Biodegradability (OECD 301C): This test evaluates the potential for a chemical to be

biodegraded by microorganisms. The result of 7% after 28 days indicates that dimethyl 2,6-
naphthalenedicarboxylate is not readily biodegradable.[6]

 Partition Coefficient (n-octanol/water) (OECD TG 107): This method determines the
lipophilicity of a substance, which can be an indicator of its potential to bioaccumulate.

o Water Solubility (OECD TG 105): This guideline specifies methods to determine the solubility
of substances in water.

e Vapour Pressure (OECD TG 104): This test measures the pressure exerted by a vapor in
thermodynamic equilibrium with its condensed phases at a given temperature.

e Combined Repeated Dose and Reproductive/Developmental Toxicity Study (OECD
Guideline): This comprehensive study in rats evaluated the potential for adverse effects from
repeated oral exposure and on reproduction and development. The No-Observed-Adverse-
Effect Level (NOAEL) was determined to be 1000 mg/kg/day.[6]

Visualized Workflows
Safe Handling Workflow
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The following diagram outlines a general workflow for the safe handling of diethyl
naphthalene-2,6-dicarboxylate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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